Cas no 852959-30-9 ((5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate)

• Product Name: (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate
• CAS No: 852959-30-9
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5884474
• PubChem ID: 2520749
• Update Time: 2025-05-22

(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate Chemical and Physical Properties

Names and Identifiers

• XQVYUXJDSDPNNA-UHFFFAOYSA-N
• AKOS025313177
• Z18423177
• US9744148, 86
• SCHEMBL18354077
• [2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] 2,2-diphenylacetate
• F3229-0116
• 852959-30-9
• [(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl 2,2-diphenylacetate
• US9744148, 80
• BDBM336211
• 2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl 2,2-diphenylacetate
• (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate

• Inchi： 1S/C20H18N2O4/c1-14-12-17(22-26-14)21-18(23)13-25-20(24)19(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-12,19H,13H2,1H3,(H,21,22,23)
• InChI Key： XQVYUXJDSDPNNA-UHFFFAOYSA-N
• SMILES： C(OCC(NC1C=C(C)ON=1)=O)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.4Ų

Additional information on (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate

Comprehensive Guide to (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate (CAS No. 852959-30-9)

(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate (CAS No. 852959-30-9) is a specialized organic compound with a unique molecular structure that combines a 5-methyl-1,2-oxazole moiety with a diphenylacetate ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its carbamoylmethyl linker and oxazole ring make it a versatile intermediate in drug discovery and material science applications.

The growing interest in heterocyclic compounds like (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate stems from their ability to modulate biological pathways. Researchers are particularly intrigued by its potential applications in anti-inflammatory and antimicrobial agents, aligning with current trends in combating antibiotic resistance. The diphenylacetate component contributes to its lipophilicity, which is crucial for membrane permeability in drug design.

From a synthetic chemistry perspective, CAS No. 852959-30-9 represents an interesting case study in esterification and heterocyclic chemistry. The compound's stability under various conditions makes it valuable for medicinal chemistry applications where robust intermediates are required. Recent publications have explored its use in creating novel small molecule inhibitors, particularly in kinase research - a hot topic in cancer therapy development.

The 5-methyl-1,2-oxazole ring system in this compound is noteworthy as oxazole derivatives are increasingly recognized as privileged structures in drug discovery. This structural motif appears in several FDA-approved drugs, driving pharmaceutical companies to investigate similar scaffolds. The carbamoylmethyl group adds hydrogen bonding capacity, potentially enhancing target binding affinity in drug candidates.

In material science, (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate has shown promise as a precursor for functional polymers. Its aromatic components contribute to thermal stability, while the ester group offers polymerization sites. This dual functionality aligns with the growing demand for high-performance materials in electronics and coatings industries.

Analytical characterization of CAS No. 852959-30-9 typically involves advanced techniques like NMR spectroscopy and mass spectrometry. The compound's well-defined spectral signatures make it particularly useful as a reference standard in method development. Quality control protocols emphasize purity assessment, as even minor impurities can significantly impact downstream applications in sensitive research areas.

The commercial availability of (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate has expanded in recent years, reflecting growing research demand. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Storage recommendations generally suggest cool, dry conditions to maintain stability of both the oxazole and ester functionalities.

Regulatory status of 852959-30-9 varies by jurisdiction, but it currently falls outside major controlled substance lists. Researchers should consult local regulations before shipping or transferring the material internationally. The compound's non-hazardous nature under normal handling conditions makes it attractive for laboratory use compared to more reactive intermediates.

Future research directions for (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate may explore its potential in bioconjugation chemistry or as a scaffold for PROTAC molecules - two rapidly evolving areas in drug discovery. Its structural features suggest possible utility in developing targeted protein degraders, a cutting-edge approach in therapeutic development.

For synthetic chemists, modifications of the diphenylacetate moiety or oxazole ring could yield novel derivatives with tailored properties. Recent literature highlights similar structures in catalysis and supramolecular chemistry, suggesting broader applications beyond pharmaceutical uses. The compound's modular nature facilitates structure-activity relationship studies across multiple disciplines.

In conclusion, (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 2,2-diphenylacetate (CAS No. 852959-30-9) represents a valuable chemical entity with diverse potential across research fields. Its balanced properties as a heterocyclic building block and ester derivative position it as an important tool for scientists developing next-generation solutions in healthcare and materials science.